3-(1-((3r,5r,7r)-Adamantane-1-carbonyl)piperidin-4-yl)imidazolidine-2,4-dione

• IUPAC Name: 3-[1-(adamantane-1-carbonyl)piperidin-4-yl]imidazolidine-2,4-dione
• InChI: InChI=1S/C19H27N3O3/c23-16-11-20-18(25)22(16)15-1-3-21(4-2-15)17(24)19-8-12-5-13(9-19)7-14(6-12)10-19/h12-15H,1-11H2,(H,20,25)
• InChI Key: CQALBMLQLNEJRH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)CNC2=O)C(=O)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C19H27N3O3
• Molecular Weight: 345.4 g/mol

Description

3-(1-((3r,5r,7r)-Adamantane-1-carbonyl)piperidin-4-yl)imidazolidine-2,4-dione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as ADPI and is synthesized using a specific method to ensure its purity and effectiveness. ADPI has been extensively studied for its mechanism of action and biochemical and physiological effects, which have been found to be beneficial in several scientific research applications.

Scientific Research Applications

Synthesis and Structural Analysis

Research has focused on the synthesis and structural elucidation of related imidazolidine-2,4-dione derivatives. For instance, the synthesis and structure-activity relationships of imidazolidine-2,4-dione derivatives have been explored, revealing insights into their chemical properties and potential applications in medicinal chemistry (Pękala et al., 2005). Additionally, studies on the synthesis of novel 4-(Adamantan-1-yl)-1-arylidene-3-thiosemicarbazides and related derivatives have shown significant antimicrobial and anti-proliferative activities, indicating their potential in pharmaceutical research (Al-Mutairi et al., 2019).

Biological Activities

Several studies have examined the antimicrobial, anti-proliferative, and antiviral activities of adamantane and imidazolidine-2,4-dione derivatives. For example, compounds featuring adamantane and thiosemicarbazide moieties have displayed broad-spectrum antibacterial activities and significant anti-proliferative effects against human tumor cell lines, underscoring their potential as therapeutic agents (Al-Mutairi et al., 2019). Moreover, the synthesis of oxindoles dispiro derivatives with thiohydantoin and adamantane fragments has been linked to considerable cytotoxicity against various cancer cell lines, suggesting their utility in cancer research (Kukushkin et al., 2019).

Chemical Properties and Reactions

The chemical reactivity of imidazolidine-2,4-dione derivatives has also been a subject of study, with research detailing the reaction mechanisms and synthesis pathways for creating novel compounds with potential applications in chemistry and materials science. For example, the synthesis and photophysical behavior of unsymmetrical organoboron complexes containing imidazolidine-2,4-dione moieties have been investigated, revealing their strong fluorescence and potential for bioorthogonal chemistry applications (Garre et al., 2019).